Cas no 2136613-24-4 (5-Bromo-1-methyl-4-phenyltriazole)

• Product Name: 5-Bromo-1-methyl-4-phenyltriazole
• CAS No: 2136613-24-4
• MF: C₉H₈BrN₃
• MW: 238.083920478821
• CID: 6334523
• PubChem ID: 121414982
• Update Time: 2025-06-14

5-Bromo-1-methyl-4-phenyltriazole Chemical and Physical Properties

Names and Identifiers

• 2136613-24-4
• 5-bromo-1-methyl-4-phenyl-1H-1,2,3-triazole
• SCHEMBL17844431
• EN300-7443246
• 5-bromo-1-methyl-4-phenyltriazole
• BrC1=C(N=NN1C)C1=CC=CC=C1
• 5-Bromo-1-methyl-4-phenyltriazole

• Inchi： 1S/C9H8BrN3/c1-13-9(10)8(11-12-13)7-5-3-2-4-6-7/h2-6H,1H3
• InChI Key： ZYJHYWIPSUARGI-UHFFFAOYSA-N
• SMILES： BrC1=C(C2C=CC=CC=2)N=NN1C

Computed Properties

• Exact Mass: 236.99016g/mol
• Monoisotopic Mass: 236.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30.7Ų

Additional information on 5-Bromo-1-methyl-4-phenyltriazole

Research Brief on 5-Bromo-1-methyl-4-phenyltriazole (CAS: 2136613-24-4): Recent Advances and Applications in Chemical Biology and Medicine

5-Bromo-1-methyl-4-phenyltriazole (CAS: 2136613-24-4) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key scaffold in the design of novel therapeutic agents, particularly in the areas of oncology, infectious diseases, and neurodegenerative disorders. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and optimization of 5-Bromo-1-methyl-4-phenyltriazole derivatives for their inhibitory effects on protein kinases involved in cancer progression. The study demonstrated that subtle modifications to the triazole core could significantly enhance selectivity and potency against specific kinase targets. Notably, the introduction of electron-withdrawing groups at the 5-position (e.g., bromo) was found to improve binding affinity, as evidenced by molecular docking simulations and enzymatic assays.

Another groundbreaking study, featured in ACS Chemical Biology, investigated the role of 5-Bromo-1-methyl-4-phenyltriazole as a modulator of protein-protein interactions (PPIs). The researchers utilized a combination of biophysical techniques, including surface plasmon resonance (SPR) and nuclear magnetic resonance (NMR), to elucidate the compound's binding mode with target proteins. Their findings revealed that the triazole moiety serves as a critical pharmacophore, facilitating interactions with hydrophobic pockets on protein surfaces. This discovery opens new avenues for the development of PPI inhibitors, which are notoriously difficult to target with small molecules.

Beyond its applications in oncology, 5-Bromo-1-methyl-4-phenyltriazole has also shown promise in antimicrobial research. A study published in Bioorganic & Medicinal Chemistry Letters reported the compound's efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as confirmed by transmission electron microscopy (TEM) and minimal inhibitory concentration (MIC) assays. These findings underscore the potential of 5-Bromo-1-methyl-4-phenyltriazole as a lead compound for the development of next-generation antibiotics.

In the realm of neurodegenerative diseases, preliminary data from a recent preprint on bioRxiv suggest that 5-Bromo-1-methyl-4-phenyltriazole may exhibit neuroprotective properties. The study, conducted using in vitro models of Alzheimer's disease, demonstrated that the compound could reduce amyloid-beta aggregation and mitigate oxidative stress in neuronal cells. While further in vivo validation is required, these early results highlight the compound's multifaceted therapeutic potential.

In conclusion, 5-Bromo-1-methyl-4-phenyltriazole (CAS: 2136613-24-4) represents a promising scaffold for the development of novel therapeutics across multiple disease areas. Its versatility, combined with recent advancements in synthetic methodologies and mechanistic understanding, positions it as a valuable tool in chemical biology and drug discovery. Future research should focus on optimizing its pharmacokinetic properties and exploring its potential in combination therapies.